1-(3-Cyclopropyl-3-hydroxypropyl)-3-phenylurea

• IUPAC Name: 1-(3-cyclopropyl-3-hydroxypropyl)-3-phenylurea
• InChI: InChI=1S/C13H18N2O2/c16-12(10-6-7-10)8-9-14-13(17)15-11-4-2-1-3-5-11/h1-5,10,12,16H,6-9H2,(H2,14,15,17)
• InChI Key: NTYMJTNBQCOJFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CCNC(=O)NC2=CC=CC=C2)O
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

1-(3-Cyclopropyl-3-hydroxypropyl)-3-phenylurea is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known for its ability to interact with specific biological targets, which makes it a promising candidate for drug development. In

Scientific Research Applications

Enhanced Bioremediation Technologies

Research by Villaverde et al. (2012) has shown that cyclodextrin-based bioremediation technology can significantly enhance the mineralization of diuron, a phenylurea herbicide, suggesting potential applications of similar compounds in environmental cleanup efforts. Such technologies are crucial for removing persistent organic pollutants from soil and water, highlighting the environmental significance of research in this area (Villaverde et al., 2012).

Development of New Chemical Entities

Angelaud and Landais (2000) explored the utility of cyclopropyl groups as masked hydroxy groups, leading to the synthesis of compounds with potentially valuable pharmacological activities. This research demonstrates the importance of structural modifications in the development of new chemical entities with improved efficacy or reduced toxicity (Angelaud & Landais, 2000).

Sodium Channel Blockers for Pain Management

A study by Ok et al. (2006) on cyclopentane-based 3-phenyl-1-hydroxypropyl compounds revealed their potential as sodium channel blockers, highlighting the therapeutic applications of similar structures in managing pain, especially in conditions like inflammatory and neuropathic pain (Ok et al., 2006).

Advanced Material Synthesis

Research into polyhydroxyalkanoates for tissue engineering applications, as reviewed by Chen and Wu (2005), suggests that compounds with hydroxypropyl functionalities might find applications in creating biocompatible materials for medical devices or regenerative medicine. The development of biodegradable, thermoprocessable polymers from such compounds could revolutionize the field of biomaterials (Chen & Wu, 2005).

Photostability and Photophysical Characterisation

Raju et al. (2016) conducted studies on benzo[a]phenoxazinium chlorides with various substitutions, including cyclopropyl groups, to investigate their photostability and photophysical properties. Such research is vital for developing new imaging agents or photostable dyes for biological research (Raju et al., 2016).